Cas no 2168865-18-5 (4-(chloromethyl)-5-cyclobutyl-1-methyl-1H-1,2,3-triazole)
4-(chloromethyl)-5-cyclobutyl-1-methyl-1H-1,2,3-triazole Chemical and Physical Properties
Names and Identifiers
-
- 4-(chloromethyl)-5-cyclobutyl-1-methyl-1H-1,2,3-triazole
- EN300-1278138
- 2168865-18-5
-
- Inchi: 1S/C8H12ClN3/c1-12-8(6-3-2-4-6)7(5-9)10-11-12/h6H,2-5H2,1H3
- InChI Key: FJPXYTOCEREKQK-UHFFFAOYSA-N
- SMILES: ClCC1=C(C2CCC2)N(C)N=N1
Computed Properties
- Exact Mass: 185.0719751g/mol
- Monoisotopic Mass: 185.0719751g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 30.7Ų
4-(chloromethyl)-5-cyclobutyl-1-methyl-1H-1,2,3-triazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1278138-0.05g |
4-(chloromethyl)-5-cyclobutyl-1-methyl-1H-1,2,3-triazole |
2168865-18-5 | 0.05g |
$1080.0 | 2023-06-08 | ||
| Enamine | EN300-1278138-0.1g |
4-(chloromethyl)-5-cyclobutyl-1-methyl-1H-1,2,3-triazole |
2168865-18-5 | 0.1g |
$1131.0 | 2023-06-08 | ||
| Enamine | EN300-1278138-0.25g |
4-(chloromethyl)-5-cyclobutyl-1-methyl-1H-1,2,3-triazole |
2168865-18-5 | 0.25g |
$1183.0 | 2023-06-08 | ||
| Enamine | EN300-1278138-0.5g |
4-(chloromethyl)-5-cyclobutyl-1-methyl-1H-1,2,3-triazole |
2168865-18-5 | 0.5g |
$1234.0 | 2023-06-08 | ||
| Enamine | EN300-1278138-1.0g |
4-(chloromethyl)-5-cyclobutyl-1-methyl-1H-1,2,3-triazole |
2168865-18-5 | 1g |
$1286.0 | 2023-06-08 | ||
| Enamine | EN300-1278138-2.5g |
4-(chloromethyl)-5-cyclobutyl-1-methyl-1H-1,2,3-triazole |
2168865-18-5 | 2.5g |
$2520.0 | 2023-06-08 | ||
| Enamine | EN300-1278138-5.0g |
4-(chloromethyl)-5-cyclobutyl-1-methyl-1H-1,2,3-triazole |
2168865-18-5 | 5g |
$3728.0 | 2023-06-08 | ||
| Enamine | EN300-1278138-10.0g |
4-(chloromethyl)-5-cyclobutyl-1-methyl-1H-1,2,3-triazole |
2168865-18-5 | 10g |
$5528.0 | 2023-06-08 | ||
| Enamine | EN300-1278138-50mg |
4-(chloromethyl)-5-cyclobutyl-1-methyl-1H-1,2,3-triazole |
2168865-18-5 | 50mg |
$1080.0 | 2023-10-01 | ||
| Enamine | EN300-1278138-100mg |
4-(chloromethyl)-5-cyclobutyl-1-methyl-1H-1,2,3-triazole |
2168865-18-5 | 100mg |
$1131.0 | 2023-10-01 |
4-(chloromethyl)-5-cyclobutyl-1-methyl-1H-1,2,3-triazole Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
Additional information on 4-(chloromethyl)-5-cyclobutyl-1-methyl-1H-1,2,3-triazole
Introduction to 4-(Chloromethyl)-5-Cyclobutyl-1-Methyl-1H-1,2,3-Triazole (CAS No. 2168865-18-5)
4-(Chloromethyl)-5-cyclobutyl-1-methyl-1H-1,2,3-triazole, with the CAS number 2168865-18-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,3-triazoles, which are known for their stability and diverse biological activities. The presence of a chloromethyl group and a cyclobutyl substituent imparts unique chemical and biological properties to this molecule, making it a valuable candidate for various applications.
The chemical structure of 4-(Chloromethyl)-5-Cyclobutyl-1-Methyl-1H-1,2,3-Triazole is characterized by a 1,2,3-triazole ring with a methyl group at the 1-position and a chloromethyl group at the 4-position. The cyclobutyl substituent at the 5-position adds structural complexity and influences the compound's reactivity and biological activity. The 1,2,3-triazole ring is particularly stable due to its aromatic character and the delocalization of electrons within the ring system.
In recent years, 4-(Chloromethyl)-5-Cyclobutyl-1-Methyl-1H-1,2,3-Triazole has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as a building block in the synthesis of more complex molecules with therapeutic potential. The chloromethyl group can be readily functionalized through various chemical reactions, such as nucleophilic substitution and coupling reactions, allowing for the creation of a wide range of derivatives.
The cyclobutyl substituent in 4-(Chloromethyl)-5-Cyclobutyl-1-Methyl-1H-1,2,3-Triazole has been shown to influence the compound's pharmacokinetic properties. Cyclobutyl groups are known to enhance lipophilicity and improve membrane permeability, which are crucial factors in drug design. These properties make 4-(Chloromethyl)-5-Cyclobutyl-1-Methyl-1H-1,2,3-Triazole an attractive starting point for the development of new drugs with improved bioavailability and efficacy.
Recent studies have also explored the biological activities of 4-(Chloromethyl)-5-Cyclobutyl-1-Methyl-1H-1,2,3-Triazole. For instance, research has demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting specific enzymes involved in inflammatory pathways. Additionally, preliminary studies have indicated that it may have antiviral properties against certain RNA viruses, making it a potential candidate for further investigation in virology.
The synthetic accessibility of 4-(Chloromethyl)-5-Cyclobutyl-1-Methyl-1H-1,2,3-Triazole is another factor contributing to its appeal in pharmaceutical research. The compound can be synthesized through well-established methods involving copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions. This "click" chemistry approach ensures high yields and purity levels, making it suitable for large-scale production.
In terms of safety and regulatory considerations, 4-(Chloromethyl)-5-Cyclobutyl-1-Methyl-1H-1,2,3-Triazole is generally considered safe for use in laboratory settings when appropriate handling protocols are followed. However, as with any chemical compound used in drug development, thorough toxicological evaluations are necessary to ensure its safety for human use.
The future prospects for 4-(Chloromethyl)-5-Cyclobutyl-1-Methyl-1H-1,2,3-Triazole are promising. Ongoing research aims to further elucidate its biological mechanisms and optimize its properties for specific therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation and bring new treatments to market based on this versatile compound.
In conclusion, 4-(Chloromethyl)-5-Cyclobutyl-1-Methyl-1H-1,2,3-Triazole (CAS No. 2168865-18-5) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique chemical structure and promising biological activities make it a valuable tool for scientists working on drug discovery and development projects. As research continues to uncover new applications and optimize its properties, this compound is poised to play an important role in advancing healthcare solutions.
2168865-18-5 (4-(chloromethyl)-5-cyclobutyl-1-methyl-1H-1,2,3-triazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)